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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481 Get Quote

For Immediate Release – This document provides essential, procedural guidance for the safe

disposal of aluminum chloride hexahydrate, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is critical for ensuring laboratory

safety and environmental compliance.

Aluminum chloride hexahydrate, while a common laboratory reagent, requires careful

management during disposal due to its corrosive nature in the presence of moisture and its

potential for environmental harm.[1][2] Aqueous solutions are acidic and can cause skin and

eye irritation.[1][3] This guide outlines the necessary safety precautions and step-by-step

procedures for the proper disposal of both solid and aqueous forms of this compound.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle aluminum chloride

hexahydrate in a well-ventilated area, preferably within a fume hood, to avoid the inhalation of

any dust or aerosols.[1][3] Appropriate personal protective equipment (PPE) is mandatory.
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Personal Protective Equipment (PPE) Specification

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection
Laboratory coat; impervious clothing if handling

large quantities.

Disposal of Solid Aluminum Chloride Hexahydrate
Solid aluminum chloride hexahydrate waste should be treated as hazardous. It should not be

disposed of in regular trash or washed down the drain.[1]

Step-by-Step Procedure:

Collection: Carefully sweep up solid aluminum chloride hexahydrate, avoiding dust

formation.[1][4]

Containment: Place the collected solid into a suitable, sealable, and clearly labeled container

for hazardous waste.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal: Arrange for collection by a licensed professional waste disposal service in

accordance with local, state, and national regulations.[1][5]

Disposal of Aqueous Aluminum Chloride
Hexahydrate Solutions
Aqueous solutions of aluminum chloride hexahydrate are acidic and must be neutralized before

disposal. The primary method for disposal of dilute solutions is through neutralization to

precipitate aluminum hydroxide, followed by the separation of the solid and liquid waste

streams. This process should be performed in a fume hood.
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Experimental Protocol: Neutralization and Precipitation
This protocol details the neutralization of a dilute (e.g., <5%) aluminum chloride hexahydrate

solution.

Materials:

Dilute aluminum chloride hexahydrate solution

Sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (e.g., 1M NaOH)

Large beaker (at least twice the volume of the solution to be neutralized)

Stir bar and stir plate

pH meter or pH paper

Ice bath (optional, for larger quantities)

Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

Appropriate waste containers

Step-by-Step Procedure:

Dilution: If the solution is concentrated, slowly add it to a large volume of cold water in the

beaker to dilute it to a concentration of 5% or less. This helps to control the heat generated

during neutralization.

Neutralization:

Place the beaker on a stir plate and begin stirring the solution.

Slowly add the neutralizing agent (sodium bicarbonate or dilute sodium hydroxide) to the

stirring solution. The reaction is exothermic, so slow addition is crucial to prevent

excessive heat generation and splashing.[5] Using a weaker base like sodium bicarbonate

can result in a more controlled reaction.

As the base is added, a white precipitate of aluminum hydroxide (Al(OH)₃) will form.
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pH Monitoring: Continuously monitor the pH of the solution using a pH meter or pH paper.

Continue adding the neutralizing agent until the pH is stable within a neutral range, typically

between 5.5 and 9.0.

Precipitate Separation:

Once the pH is stable in the neutral range, turn off the stirrer and allow the aluminum

hydroxide precipitate to settle.

Separate the solid precipitate from the liquid by filtration.

Disposal of Aluminum Hydroxide Precipitate:

The collected aluminum hydroxide precipitate is generally considered non-hazardous.

Collect the solid waste in a sealed, clearly labeled container.

For disposal, contact a licensed waste disposal contractor to ensure compliance with local

regulations.

Disposal of Neutral Salt Solution:

The remaining filtrate is a neutral salt solution (e.g., sodium chloride in water).

Verify that the pH of the solution is still within the neutral range (5.5-9.0).

Provided the solution does not contain any other hazardous materials, it can be flushed

down the sanitary sewer with a large amount of water (at least 20 parts water to 1 part

solution).

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of aluminum chloride

hexahydrate.
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Neutralize with a base (e.g., NaHCO₃) 
to a pH of 5.5-9.0.

Precipitate of Al(OH)₃ will form.

Aqueous
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hazardous waste contractor.

Separate precipitate 
from solution via filtration.

Collect Al(OH)₃ precipitate in a 
sealed, labeled container.

Verify filtrate pH is 
between 5.5 and 9.0.

Dispose of solid via licensed 
waste contractor.

Flush down sanitary sewer with 
>20x volume of water.
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Caption: Decision workflow for disposal of aluminum chloride hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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